JNK

  • Bentamapimod
    • CAS RN
    • 848344-36-5
    • Molecular Formula:
    • C25H23N5O2S
    • Molecular Weight:
    • 457.5 g/mol
    Description
    Bentamapimod is a small molecule inhibitor of the mitogen-activated protein kinase (MAPK) pathway that has been widely studied in the context of cancer and other diseases. Bentamapimod has been identified as a p...
  • 4-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)-3-((5-nitrothia...
    • CAS RN
    • 883065-90-5
    • Molecular Formula:
    • C13H9N5O5S2
    • Molecular Weight:
    • 379.4 g/mol
    Description
    BI-78D3 is an inhibitor of JNK (IC50 = 280 nM in a TR-FRET assay) that is competitive for JNK1 binding with pepJIP1, a JNK-interacting protein, with an IC50 value of 500 nM. It is selective for JNK, being 100-fo...